Cas no 2171272-00-5 ((3S)-3-(4-chloro-1,3-thiazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(4-chloro-1,3-thiazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171272-00-5
• MF: C₂₁H₁₇ClN₂O₄S
• MW: 428.888683080673
• CID: 6161017
• PubChem ID: 165807172
• Update Time: 2025-10-30

(3S)-3-(4-chloro-1,3-thiazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-chloro-1,3-thiazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171272-00-5
• EN300-1284721
• (3S)-3-(4-chloro-1,3-thiazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C21H17ClN2O4S/c22-20-19(29-11-23-20)17(9-18(25)26)24-21(27)28-10-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,11,16-17H,9-10H2,(H,24,27)(H,25,26)/t17-/m0/s1
• InChI Key： DRZLAIPTSCDLAP-KRWDZBQOSA-N
• SMILES： ClC1=C([C@H](CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)SC=N1

Computed Properties

• Exact Mass: 428.0597559g/mol
• Monoisotopic Mass: 428.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 117Ų

Additional information on (3S)-3-(4-chloro-1,3-thiazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3S)-3-(4-chloro-1,3-thiazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171272-00-5)

(3S-3-(4-chloro-1,3-thiazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number CAS No. 2171272-00-5, represents a pinnacle of molecular design, integrating multiple functional groups to exhibit promising biological activities. Its unique structural framework, characterized by a chiral center and the presence of both thiazole and fluorene moieties, positions it as a versatile candidate for further exploration in drug discovery and therapeutic development.

The compound's structure is a testament to the ingenuity of modern synthetic chemistry. The presence of a 4-chloro-1,3-thiazole ring introduces electrophilic centers that can participate in various chemical reactions, while the fluorene moiety provides enhanced lipophilicity and stability. These features make it an attractive scaffold for designing molecules with improved pharmacokinetic properties. Additionally, the methoxycarbonyl group serves as a protecting group for the amino functionality, allowing for selective modifications during synthesis.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. This compound has emerged as a promising candidate in several areas of medical research. One of the most intriguing aspects of this molecule is its potential as an intermediate in the synthesis of more complex pharmacophores. The chiral center at the 3S position allows for the creation of enantiomerically pure derivatives, which are often crucial for achieving optimal biological activity.

The thiazole ring is a well-known pharmacophore found in numerous bioactive compounds. Its ability to interact with biological targets such as enzymes and receptors makes it an invaluable component in drug design. In particular, derivatives of thiazole have shown promise in treating various diseases, including infectious diseases and cancer. The chloro substituent on the thiazole ring further enhances its reactivity, enabling it to participate in nucleophilic substitution reactions that can be harnessed for medicinal chemistry applications.

The fluorene moiety adds another layer of complexity to this compound. Fluorene derivatives are known for their excellent photophysical properties, making them useful in applications such as fluorescent dyes and probes. However, their incorporation into pharmaceuticals also offers advantages in terms of metabolic stability and solubility. The methoxycarbonyl group attached to the fluorene ring not only protects the amino group but also contributes to the overall hydrophobicity of the molecule, which can be beneficial for membrane permeability.

Recent studies have highlighted the potential of this compound as a precursor for developing novel antibiotics and anti-inflammatory agents. The structural features of (3S)-3-(4-chloro-1,3-thiazol-5-yl)-3-{((9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid allow it to mimic natural bioactive molecules while introducing modifications that enhance potency and selectivity. For instance, modifications at the chiral center have been shown to significantly alter binding affinity to target proteins, providing a means to fine-tune biological activity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled chemists to construct complex molecular frameworks with remarkable precision. These methods not only improve efficiency but also minimize unwanted byproducts, making the process more sustainable.

In conclusion, (3S)-3-(4-chloro-1,3-thiazol-5-yl)-3-{((9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an excellent candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and design of novel therapeutic agents.